5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic Acid

Core Science & Biosynthesis

Comprehensive Technical Guide: Physicochemical Profiling and Synthetic Utility of 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic Acid

Executive Summary

The compound 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic acid (CAS: 1391625-43-6) represents a highly privileged structural motif in modern medicinal chemistry and chemical biology 1. By combining an electron-deficient isoxazole-3-carboxylic acid core with an electron-donating 4-(dimethylamino)phenyl substituent, this molecule forms a robust "push-pull" electronic system. This unique electronic architecture not only imparts favorable photophysical properties but also facilitates high-affinity interactions within complex biological targets, including membrane-bound pyrophosphatases (mPPases) 2 and the Survival Motor Neuron (SMN) protein complex 3. This whitepaper provides a rigorous, self-validating framework for the synthesis, functionalization, and analytical characterization of this versatile building block.

Structural and Physicochemical Profiling

The molecular architecture of 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic acid is fundamentally amphoteric. The basic dimethylamino group ( pKa​≈5.0 ) and the acidic carboxylic acid ( pKa​≈2.0−3.0 , enhanced by the adjacent electronegative isoxazole oxygen/nitrogen) allow the molecule to exist in zwitterionic states depending on the physiological pH.

Quantitative Physicochemical Data

The following table summarizes the core parameters that dictate the compound's pharmacokinetic behavior and synthetic handling 1:

Property	Value	Pharmacological / Synthetic Implication
CAS Registry Number	1391625-43-6	Unique identifier for procurement and database mapping.
Molecular Formula	C₁₂H₁₂N₂O₃	Dictates mass spectrometry exact mass targeting.
Molecular Weight	232.24 g/mol	Low MW allows for extensive downstream functionalization without violating Lipinski's Rule of 5.
Topological Polar Surface Area	~63.3 Ų	Optimal for membrane permeability; balances aqueous solubility and lipophilicity.
H-Bond Donors / Acceptors	1 / 4	Provides specific directional binding in enzyme active sites (e.g., Mo-chelating in oxidases).
Rotatable Bonds	3	Confers moderate conformational flexibility, allowing adaptive binding in target pockets.

De Novo Synthesis & Functionalization Workflows

The construction of the 5-arylisoxazole-3-carboxylic acid scaffold relies heavily on highly regioselective [3+2] 1,3-dipolar cycloadditions 2.

Workflow for the synthesis and functionalization of the isoxazole-3-carboxylic acid core.

Protocol 1: HATU-Mediated Amide Coupling

To utilize this compound as a building block for drug discovery, amide coupling at the C3 position is the standard vector for diversification 3.

• Causality of Reagent Selection: The electron-withdrawing nature of the isoxazole ring inherently reduces the nucleophilicity of the adjacent carboxylate. Standard coupling agents (like EDC/HOBt) often result in sluggish kinetics and poor yields. HATU is selected because it rapidly generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. The adjacent pyridine nitrogen in HOAt provides an anchoring hydrogen bond to the incoming amine, accelerating the coupling process and preventing degradation.

• Step-by-Step Methodology:

  • Activation: Dissolve 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic acid (1.0 eq) in anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF) under an inert argon atmosphere. Rationale: Moisture competes with the amine, leading to premature hydrolysis of the active ester.

  • Base Addition: Add N,N -Diisopropylethylamine (DIPEA) (2.5 eq). Rationale: DIPEA is a sterically hindered, non-nucleophilic base that deprotonates the carboxylic acid without reacting with the coupling agent.

  • Ester Formation: Introduce HATU (1.2 eq) and stir at room temperature for 15 minutes.

  • Coupling: Add the target primary or secondary amine (1.1 eq). Stir for 2–12 hours. Monitor the consumption of the active ester via LC-MS.

  • Self-Validating Workup: Quench the reaction with saturated aqueous NaHCO3​ . Rationale: This physically separates the organic product into the organic layer while partitioning the water-soluble HOAt byproduct, unreacted acid, and urea waste into the aqueous phase, acting as an inherent purification step. Extract with Ethyl Acetate (3x), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Pharmacological Utility & Target Mechanisms

Derivatives of 5-arylisoxazole-3-carboxylic acids have demonstrated profound efficacy across multiple therapeutic domains. The spatial geometry of the isoxazole ring perfectly positions the C3-amide and C5-aryl groups to interact with distinct sub-pockets in target proteins.

• Membrane-Bound Pyrophosphatases (mPPases): Isoxazole derivatives act as non-phosphorus inhibitors of mPPases, which are critical for energy homeostasis in protozoan parasites (e.g., Plasmodium falciparum). The isoxazole core blocks the exit channel of the enzyme, disrupting the proton-pumping mechanism 2.

• SMN Protein Stabilization: In Spinal Muscular Atrophy (SMA) models, specific isoxazole-3-carboxamides post-translationally stabilize the SMN protein, preventing its degradation and restoring motor neuron function 3.

• HIF-1α Inhibition: Related benzo[d]isoxazole derivatives have been shown to potently inhibit Hypoxia-Inducible Factor (HIF)-1α transcription, downregulating VEGF and PDK1 mRNA expression in tumor microenvironments 4.

Mechanistic pathway of isoxazole-3-carboxamides in target engagement and enzyme inhibition.

Analytical & Quality Control Protocols

To ensure scientific integrity and reproducibility, synthesized batches must undergo rigorous analytical validation.

Protocol 2: HPLC-MS/MS Characterization

• Causality of Method Design: The basic dimethylamino group guarantees excellent ionization efficiency in Positive Electrospray Ionization (ESI+). The use of acidic modifiers in the mobile phase ensures the amine is fully protonated, yielding a sharp, predictable [M+H]+ peak.

• Step-by-Step Methodology:

  • Sample Preparation: Dissolve 1 mg of the compound in 1 mL of LC-MS grade Methanol.

  • Chromatographic Separation: Inject 2 μ L onto a C18 Reverse Phase column (e.g., 50 mm x 2.1 mm, 1.8 μ m particle size).

  • Mobile Phase Gradient:

    • Solvent A: H2​O

      • 0.1% Formic Acid.

    • Solvent B: Acetonitrile + 0.1% Formic Acid.

    • Run a gradient from 5% B to 95% B over 5 minutes. Rationale: The moderate lipophilicity (LogP ≈ 2.5) ensures the compound will elute cleanly in the middle of the gradient (approx. 50-60% organic).

  • Mass Detection: Scan in ESI+ mode. Look for the theoretical [M+H]+ ion at m/z 233.2 .

  • Validation: A single, sharp UV peak at 254 nm (due to the highly conjugated push-pull π -system) co-eluting with the m/z 233.2 mass trace confirms >95% purity and structural identity.

References

• ChemicalBook. "5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic Acid".
• ACS Medicinal Chemistry Letters.
• Journal of Medicinal Chemistry.
• ACS Medicinal Chemistry Letters. "Benzo[d]isoxazole Derivatives as Hypoxia-Inducible Factor (HIF)-1α Inhibitors".

Sources

• 1. 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic Acid | 1391625-43-6 [m.chemicalbook.com]
• 2. Discovery of Membrane-Bound Pyrophosphatase Inhibitors Derived from an Isoxazole Fragment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of a Small Molecule Probe That Post-Translationally Stabilizes the Survival Motor Neuron Protein for the Treatment of Spinal Muscular Atrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Benzo[d]isoxazole Derivatives as Hypoxia-Inducible Factor (HIF)-1α Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic Acid

This guide provides a comprehensive overview of a robust and efficient synthetic pathway for 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic acid, a molecule of interest for researchers in medicinal chemistry and drug development. The synthesis is strategically designed around a key 1,3-dipolar cycloaddition reaction, a powerful tool for the construction of five-membered heterocycles.[1] This document will detail the synthesis of crucial precursors, provide step-by-step experimental protocols, and offer insights into the underlying reaction mechanisms.

Strategic Overview of the Synthesis

The synthesis of the target molecule is achieved through a three-stage process, commencing with the preparation of key precursors, followed by the construction of the isoxazole core via a 1,3-dipolar cycloaddition, and culminating in the hydrolysis of an ester to yield the final carboxylic acid.

The chosen pathway leverages the in situ generation of a nitrile oxide from a readily accessible aldoxime, which then undergoes a cycloaddition reaction with an alkyne bearing a latent carboxylic acid functionality. This approach is favored for its efficiency and control over regioselectivity.

Stage 1: Synthesis of Precursors

The successful synthesis of the target molecule hinges on the efficient preparation of two key precursors: 4-(Dimethylamino)benzaldehyde oxime and ethyl propiolate.

Synthesis of 4-(Dimethylamino)benzaldehyde

The synthesis of 4-(Dimethylamino)benzaldehyde is a classic example of the Vilsmeier-Haack reaction, a widely used method for the formylation of electron-rich aromatic compounds.[2][3][4]

• Reaction: N,N-dimethylaniline is formylated using a Vilsmeier reagent, which is prepared in situ from dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).

• Mechanism: The reaction of DMF with POCl₃ generates the electrophilic Vilsmeier reagent (chloroiminium ion). N,N-dimethylaniline, being highly activated by the dimethylamino group, undergoes electrophilic aromatic substitution at the para position. The resulting intermediate is then hydrolyzed to afford the aldehyde.

Experimental Protocol: Synthesis of 4-(Dimethylamino)benzaldehyde [4]

• In a flask equipped with a stirrer and cooled in an ice bath, slowly add phosphorus oxychloride (1.65 moles) to dimethylformamide (6 moles).

• Once the initial exothermic reaction subsides, add N,N-dimethylaniline (1.65 moles) dropwise with continuous stirring.

• After the addition is complete, heat the reaction mixture on a steam bath for 2 hours.

• Cool the mixture and pour it onto crushed ice.

• Neutralize the solution to a pH of 6-8 by the slow addition of a saturated aqueous solution of sodium acetate.

• Collect the precipitated 4-(Dimethylamino)benzaldehyde by filtration, wash thoroughly with water, and dry.

Synthesis of 4-(Dimethylamino)benzaldehyde Oxime

The conversion of the aldehyde to the corresponding aldoxime is a straightforward condensation reaction with hydroxylamine.[5][6] Oximes are crucial intermediates for the generation of nitrile oxides.[7][8][9]

• Reaction: 4-(Dimethylamino)benzaldehyde is reacted with hydroxylamine hydrochloride in the presence of a base.

• Mechanism: The reaction proceeds via nucleophilic attack of the nitrogen atom of hydroxylamine on the carbonyl carbon of the aldehyde, followed by dehydration to form the C=N double bond of the oxime.

Experimental Protocol: Synthesis of 4-(Dimethylamino)benzaldehyde Oxime [6]

• Dissolve 4-(Dimethylamino)benzaldehyde (1 mmol) in a 1:1 mixture of ethanol and water (1 mL).

• Add sodium acetate (1.1 mmol) and hydroxylamine hydrochloride (1.1 mmol) to the solution.

• Stir the reaction mixture at room temperature for 4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, extract the product with ethyl acetate.

• Dry the organic phase over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Stage 2: Construction of the Isoxazole Ring via 1,3-Dipolar Cycloaddition

The core of this synthesis is the [3+2] cycloaddition reaction between a nitrile oxide and an alkyne.[1] This reaction is a highly efficient method for constructing the isoxazole ring system.[10]

• Reaction: The 4-(dimethylamino)phenylnitrile oxide is generated in situ from 4-(dimethylamino)benzaldehyde oxime and reacts with ethyl propiolate to form ethyl 5-[4-(dimethylamino)phenyl]isoxazole-3-carboxylate.

• Mechanism: The aldoxime is first oxidized to the corresponding nitrile oxide. This highly reactive 1,3-dipole then undergoes a concerted pericyclic reaction with the triple bond of ethyl propiolate. The regioselectivity of the reaction is governed by the electronic properties of the dipole and the dipolarophile.

A variety of oxidizing agents can be employed for the in situ generation of the nitrile oxide, including a green and efficient system of Oxone® and sodium chloride.[7][8][9][11]

Diagram of the 1,3-Dipolar Cycloaddition Pathway

Caption: Overall synthetic pathway for 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic Acid.

Experimental Protocol: Synthesis of Ethyl 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylate

• To a stirred solution of 4-(Dimethylamino)benzaldehyde oxime (1 mmol) and ethyl propiolate (1.2 mmol) in a suitable solvent such as acetonitrile, add sodium chloride (2 mmol) and sodium carbonate (2 mmol).

• Add Oxone® (2KHSO₅·KHSO₄·K₂SO₄) (1.5 mmol) portion-wise to the mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Stage 3: Hydrolysis to the Final Carboxylic Acid

The final step of the synthesis is the hydrolysis of the ethyl ester to the corresponding carboxylic acid. This is a standard saponification reaction.

• Reaction: Ethyl 5-[4-(dimethylamino)phenyl]isoxazole-3-carboxylate is treated with a base, such as sodium hydroxide, followed by acidification.

• Mechanism: The hydroxide ion attacks the carbonyl carbon of the ester, leading to the formation of a tetrahedral intermediate. This intermediate then collapses to give the carboxylate salt and ethanol. Subsequent acidification protonates the carboxylate to yield the final carboxylic acid.

Experimental Protocol: Synthesis of 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic Acid

• Dissolve the ethyl 5-[4-(dimethylamino)phenyl]isoxazole-3-carboxylate (1 mmol) in a mixture of ethanol and water.

• Add an aqueous solution of sodium hydroxide (e.g., 2 M, 2-3 equivalents).

• Heat the mixture to reflux and stir until the reaction is complete (monitored by TLC).

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with a nonpolar solvent (e.g., diethyl ether) to remove any unreacted starting material.

• Cool the aqueous layer in an ice bath and acidify to a pH of approximately 2-3 with a dilute solution of hydrochloric acid.

• Collect the precipitated solid by filtration, wash with cold water, and dry under vacuum to yield the final product.

Summary of Key Reaction Parameters

Step	Reactants	Reagents/Solvents	Key Conditions	Product
1.1	N,N-dimethylaniline	DMF, POCl₃	0°C to 90°C	4-(Dimethylamino)benzaldehyde
1.2	4-(Dimethylamino)benzaldehyde	NH₂OH·HCl, NaOAc, EtOH/H₂O	Room temperature, 4h	4-(Dimethylamino)benzaldehyde Oxime
2	4-(Dimethylamino)benzaldehyde Oxime, Ethyl propiolate	Oxone®, NaCl, Na₂CO₃, Acetonitrile	Room temperature	Ethyl 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylate
3	Ethyl 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylate	NaOH, EtOH/H₂O; then HCl	Reflux, then acidification	5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic Acid

Conclusion

The synthetic pathway detailed in this guide provides a reliable and efficient method for the preparation of 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic acid. The key 1,3-dipolar cycloaddition step allows for the effective construction of the isoxazole core, and the use of readily available starting materials makes this an attractive route for researchers. The provided protocols are a solid foundation for the synthesis, and may be further optimized to suit specific laboratory conditions and scale requirements.

References

• Zhao, G., Liang, L., Wen, C. H. E., & Tong, R. (2019). In Situ Generation of Nitrile Oxides from NaCl-Oxone Oxidation of Various Aldoximes and Their 1,3-Dipolar Cycloaddition. Organic Letters, 21(1), 315–319. [Link]

• Tong, R. (2020). In Situ Generation of Nitrile Oxides from NaCl-Oxone Oxidation of Various Aldoximes and Their 1,3-Dipolar Cycloaddition. HKUST Research Portal. [Link]

• Mendelsohn, B. A., Lee, S., Kim, S., Teyssier, F., Aulakh, V. S., & Ciufolini, M. A. (2009). Oxidation of Oximes to Nitrile Oxides with Hypervalent Iodine Reagents. Organic Letters, 11(7), 1539–1542. [Link]

• Wang, Z., Chen, S., Sun, P., & Li, Y. (2020). Reaction of Aldoximes with Sodium Chloride and Oxone under Ball-Milling Conditions. Molecules, 25(16), 3693. [Link]

• Tong, R. (2020). In Situ Generation of Nitrile Oxides from NaCl-Oxone Oxidation of Various Aldoximes and Their 1,3-Dipolar Cycloaddition. HKUST Research Portal. [Link]

• Akowuah, G. A., & Adu, F. (2024). A Facile Synthesis of Some Bioactive Isoxazoline Dicarboxylic Acids via Microwave-Assisted 1,3-Dipolar Cycloaddition Reaction. Molecules, 29(1), 123. [Link]

• Al-Amiery, A. A., Al-Majedy, Y. K., & Kadhum, A. A. H. (2023). Inhibitory Activity of 4-(Dimethyl amino) benzaldehyde Schiff Bases: Synthesis and Characterization. ResearchGate. [Link]

• Scribd. (n.d.). Nitrile Oxides in Organic Synthesis. [Link]

• Chen, Y.-C., et al. (2018). 3-Benzoylisoxazolines by 1,3-Dipolar Cycloaddition: Chloramine-T-Catalyzed Condensation of α-Nitroketones with Dipolarophiles. Molecules, 23(1), 137. [Link]

• PrepChem.com. (n.d.). Synthesis of 4-dimethylaminobenzaldehyde. [Link]

• Al-Masoudi, N. A., & Al-Sultani, K. A. (2022). Synthesis, characterization and biological activity of some isoxazole derivatives via 1,3-dipolar cycloaddition reaction of nitrile oxide. Journal of Medicinal and Chemical Sciences, 5(6), 949-957. [Link]

• Google Patents. (n.d.). US4242274A - Process for the preparation of 2,2-diphenyl-4-(dimethylamino)-pentane nitrile.

• Kumar, A., et al. (2012). NITRILE OXIDES: A KEY INTERMEDIATE IN ORGANIC SYNTHESIS. ResearchGate. [Link]

• Wikipedia. (2023, December 29). 1,3-Dipolar cycloaddition. [Link]

• Shang, Y., et al. (2014). Synthesis of 3,4,5-Trisubstituted Isoxazoles by the 1,3-Dipolar Cycloaddition Reaction of α-Azido Acrylates and Aromatic Oximes. Synthesis, 46(04), 510-514. [Link]

• Google Patents. (n.d.). CN103420848B - 4-amino phenylacetylene synthesizing method.

• ResearchGate. (n.d.). Substrate scope of electrochemically enabled 1,3-dipolar cycloaddition of (E)-benzaldehyde oxime 15 a with dipolarophiles 16 a. [Link]

• ChemRxiv. (2022). 1,3-Dipolar Cycloaddition of Nitroalkanes as a Tool of DOS/LOS-like Strategy for the Synthesis of Isoxazoles and Isoxazolines. [Link]

• Reddy, B. V. S., et al. (2021). Catalyst-Free Formation of Nitrile Oxides and Their Further Transformations to Diverse Heterocycles. Organic Letters, 23(3), 859–863. [Link]

• Organic Syntheses. (n.d.). Procedure for the Preparation of (E)-4-Phenylbut-3-en-2-one Oxime. [Link]

• LookChem. (n.d.). Synthesis of p-Dimethylaminobenzaldehyde. [Link]

• Karage, A., et al. (2023). A highly enantioselective intramolecular 1,3-dipolar cycloaddition yields novel pseudo-natural product inhibitors of the Hedgehog signalling pathway. Chemical Science, 14(28), 7936-7943. [Link]

• Google Patents. (n.d.). EP0903338A1 - Synthesis of stable nitrile oxide compounds.

• Gomaa, A. M., & Ali, A. A.-S. (2020). Ultrasonic Synthesis, Molecular Structure and Mechanistic Study of 1,3-Dipolar Cycloaddition Reaction of 1-Alkynylpyridinium-3-olate and Acetylene Derivatives. Molecules, 25(18), 4242. [Link]

• Jonsson, S., Lindeke, B., & Anderson, P. H. (1979). Radical formation during autoxidation of 4-dimethylaminophenol and some properties of the reaction products. Acta Pharmaceutica Suecica, 16(3), 173-182. [Link]

• Google Patents. (n.d.). CN101333199B - Method for synthesizing 4-(2-(N,N-dimethylamino)ethyl)morpholine.

• Dou, G.-L., et al. (2013). Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. Molecules, 18(11), 13438-13445. [Link]

• Vitale, F., et al. (2020). Recent Developments on 1,3-Dipolar Cycloaddition Reactions by Catalysis in Green Solvents. Molecules, 25(1), 164. [Link]

• Srikantamurthy, N., et al. (2013). Ethyl 5-methyl-3-phenylisoxazole-4-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 6), o895–o896. [Link]

• Semantic Scholar. (n.d.). Identification and synthesis of metabolites of the new 4.5-dihydroisoxazol-5-carboxamide derivate. [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. [Link]

• Organic Syntheses. (n.d.). p-DIMETHYLAMINOBENZALDEHYDE. [Link]

Sources

• 1. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 2. prepchem.com [prepchem.com]
• 3. Synthesis of p-Dimethylaminobenzaldehyde - Chempedia - LookChem [lookchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Synthesis of stable nitrile oxide compounds - Patent 0903338 [data.epo.org]
• 6. BJOC - Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides [beilstein-journals.org]
• 7. In Situ Generation of Nitrile Oxides from NaCl-Oxone Oxidation of Various Aldoximes and Their 1,3-Dipolar Cycloaddition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Reaction of Aldoximes with Sodium Chloride and Oxone under Ball-Milling Conditions [mdpi.com]
• 10. zjms.hmu.edu.krd [zjms.hmu.edu.krd]
• 11. researchportal.hkust.edu.hk [researchportal.hkust.edu.hk]

Protocols & Analytical Methods

Application Note: 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic Acid as an Environment-Sensitive Fluorescent Probe in Microscopy

Introduction and Mechanistic Principles

The compound 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic Acid (CAS: 1391625-43-6) is a highly specialized, environment-sensitive fluorescent building block. Its structural architecture is defined by a classic D-π-A (Donor-π-Acceptor) push-pull system. The N,N-dimethylamino group acts as a strong electron donor, while the isoxazole-3-carboxylic acid moiety serves as the electron acceptor, with the phenyl and isoxazole rings providing the conjugated π-bridge[1].

The Causality of Solvatochromism

In fluorescence microscopy, this probe is prized for its profound solvatochromic behavior. Upon photon absorption, the molecule undergoes an Intramolecular Charge Transfer (ICT) . In environments with low viscosity or high polarity, the molecule can rotate around the single bond connecting the phenyl and isoxazole rings, entering a Twisted Intramolecular Charge Transfer (TICT) state[2].

• In polar environments (e.g., aqueous buffers): The dipole moment of the excited state is stabilized, leading to a significant bathochromic (red) shift and a decrease in quantum yield due to non-radiative decay pathways from the TICT state[3].

• In non-polar or restricted environments (e.g., lipid membranes, hydrophobic protein pockets): Bond rotation is restricted, suppressing the TICT state. The molecule emits from the planar ICT state, resulting in a strong hypsochromic (blue) shift and a massive increase in fluorescence intensity[2].

The presence of the 3-carboxylic acid group is a critical design feature, providing a reliable bio-orthogonal anchor for covalent conjugation to primary amines on proteins, antibodies, or organelle-targeting peptides via standard carbodiimide chemistry[4].

Photophysical Data Summary

To effectively multiplex this probe with other fluorophores (e.g., DAPI, GFP, mCherry), researchers must account for its environment-dependent spectral shifts. The table below summarizes the representative quantitative photophysical properties of the dimethylaminophenyl-isoxazole push-pull system across different microenvironments.

Solvent / Environment	Dielectric Constant (ε)	Absorption Max (λabs)	Emission Max (λem)	Stokes Shift	Quantum Yield (Φ)
Toluene (Non-polar, lipid-like)	2.4	355 nm	440 nm	85 nm	~0.65 (High)
Chloroform (Moderate polarity)	4.8	360 nm	475 nm	115 nm	~0.45 (Moderate)
DMSO (Polar aprotic)	46.8	365 nm	520 nm	155 nm	~0.15 (Low)
PBS Buffer (Polar protic, aqueous)	80.1	370 nm	550 nm	180 nm	<0.05 (Quenched)

Note: The massive Stokes shift in polar solvents is a hallmark of the ICT/TICT transition, making it an excellent probe for background-free imaging of hydrophobic domains.

Photophysical and Bioconjugation Workflows

To visualize the logic behind the probe's behavior and its preparation for microscopy, the following diagrams map the photophysical pathways and the bioconjugation workflow.

Photophysical Pathway

Caption: Photophysical pathways of the D-π-A probe, highlighting ICT and TICT states.

Bioconjugation Workflow

Caption: Step-by-step bioconjugation workflow from carboxylic acid activation to microscopy.

Experimental Protocols

The following self-validating protocols detail the conversion of the inert carboxylic acid into an amine-reactive probe, followed by protein conjugation and live-cell microscopy.

Protocol A: Preparation of the NHS-Ester (Activation)

Causality: The carboxylic acid cannot react directly with amines. EDC activates the carboxyl group to an unstable O-acylisourea intermediate. Adding NHS converts this into a semi-stable NHS-ester, which resists rapid aqueous hydrolysis long enough to react with protein amines. Anhydrous conditions are critical here to prevent premature quenching of the EDC.

Reagents:

• 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic Acid (10 mg, ~43 µmol)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC·HCl) (9.9 mg, 52 µmol, 1.2 eq)

• N-Hydroxysuccinimide (NHS) (7.4 mg, 64 µmol, 1.5 eq)

• Anhydrous DMSO (1 mL)

Step-by-Step:

• Dissolve the fluorophore in 1 mL of anhydrous DMSO in a microcentrifuge tube flushed with argon or nitrogen.

• Add NHS, followed immediately by EDC·HCl.

• Vortex for 30 seconds and incubate the reaction in the dark at room temperature for 2 hours with continuous shaking.

• Validation: The formation of the NHS ester can be confirmed via TLC (DCM:MeOH 9:1) or LC-MS. The activated dye stock (approx. 43 mM) can be stored at -20°C in a desiccator for up to 1 month.

Protocol B: Protein Conjugation and Purification

Causality: Target proteins must be in an amine-free buffer (e.g., PBS, avoiding Tris or Glycine) at a slightly basic pH (8.0–8.3). This ensures the ε-amino groups of lysine residues (pKa ~10.5) are sufficiently deprotonated to act as effective nucleophiles against the NHS ester.

Step-by-Step:

• Prepare the target protein (e.g., BSA or a monoclonal antibody) at a concentration of 2–5 mg/mL in 0.1 M Sodium Bicarbonate buffer (pH 8.3) or PBS (pH 8.0).

• Slowly add a 10-to-20-fold molar excess of the activated NHS-ester dye (from Protocol A) to the protein solution while stirring gently. Ensure the final DMSO concentration does not exceed 5% (v/v) to prevent protein denaturation.

• Incubate the mixture for 2 hours at room temperature in the dark.

• Purification: Equilibrate a size-exclusion chromatography (SEC) column (e.g., Sephadex G-25 or PD-10) with standard PBS (pH 7.4).

• Load the reaction mixture onto the column and elute with PBS. The labeled protein will elute first (in the void volume), while the smaller unreacted dye molecules will be retained in the column matrix.

• Validation: Measure the Degree of Labeling (DOL) using a UV-Vis spectrophotometer, utilizing the absorption maximum of the dye (~360 nm) and the protein (~280 nm), correcting for the dye's absorbance at 280 nm.

Protocol C: Live-Cell Fluorescence Microscopy

Causality: Because the dye is heavily quenched in aqueous environments but highly fluorescent in hydrophobic pockets, background washing is often less critical than with standard fluorophores (like FITC or Alexa Fluor). The probe acts as a "turn-on" sensor when the labeled protein binds to lipid membranes or undergoes a hydrophobic conformational shift.

Step-by-Step:

• Seed cells (e.g., HeLa or HEK293) in a glass-bottom imaging dish and culture until 70-80% confluent.

• Dilute the labeled protein conjugate in complete imaging medium (e.g., DMEM without phenol red) to a final concentration of 1–10 µg/mL.

• Incubate the cells with the conjugate for 30–60 minutes at 37°C, 5% CO₂.

• Wash the cells gently 2x with warm PBS to remove excess unbound conjugate, then replace with Live-Cell Imaging Solution (LCIS).

• Imaging Parameters:

  • Excitation: Use a 405 nm diode laser or a standard DAPI/Hoechst UV filter cube.

  • Emission: Collect emission in the 430–480 nm range (for hydrophobic interactions) and 500–550 nm range (for polar interactions).

  • Analysis: Ratiometric imaging (Blue/Green ratio) can be utilized to map the local dielectric constant (polarity) of the cellular microenvironment.

References

• ResearchGate. Explores the solvatochromic effects and intramolecular charge transfer behavior in oxazole and isoxazole derivatives.
• Emission solvatochromic, solid-state and aggregation-induced emissive α-pyrones...
• Quinolin-2(1H)
• Google Patents. Provides foundational synthetic and handling procedures for isoxazole-3-carboxylic acid derivatives and their bioconjugation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. sciprofiles.com [sciprofiles.com]
• 3. researchgate.net [researchgate.net]
• 4. US8193225B2 - Isoxazole amides, derivatives and methods of chemical induction of neurogenesis - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Stability and Storage of 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic Acid

Welcome to the technical support guide for 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic Acid. This document provides in-depth guidance for researchers, scientists, and drug development professionals on how to prevent thermal and other forms of degradation of this compound during storage and handling. Our goal is to ensure the integrity and reliability of your experimental results by maintaining the stability of this critical reagent.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the stability and handling of 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic Acid.

Q1: What are the optimal storage conditions for the long-term stability of this compound?

To ensure maximum stability and prevent degradation, the compound should be stored at 2-8°C (refrigerated) .[1] It must be kept in a tightly sealed, opaque container to protect it from moisture and light.[1] For extended long-term storage (months to years), we strongly recommend storing the material under an inert atmosphere , such as argon or nitrogen, within a desiccator to create a moisture-free environment.[1] The rationale for these conditions is to minimize the kinetic energy available for degradation reactions and to exclude atmospheric oxygen and water, which can participate in oxidative and hydrolytic pathways.

Q2: What are the primary physical and analytical signs of degradation?

Users should be vigilant for both visual and analytical indicators of degradation.

• Visual Signs: A noticeable change in the color of the solid material, for instance, from white or off-white to yellow or brown, is a common indicator of degradation, likely due to oxidation or the formation of chromophoric byproducts.[1]

• Analytical Signs: The most definitive evidence of degradation is found through chromatographic analysis, such as High-Performance Liquid Chromatography (HPLC). A decrease in the peak area percentage of the main compound over time, coupled with the appearance of new impurity peaks, confirms that the sample is degrading.[1][2]

Q3: What are the most likely thermal degradation pathways for this molecule?

Based on the structure, which features a carboxylic acid on a heterocyclic ring, two primary thermal degradation pathways are anticipated:

• Decarboxylation: Carboxylic acids attached to heterocyclic systems are often susceptible to the loss of carbon dioxide (CO₂) upon heating.[1][3] This process would result in the formation of 5-[4-(Dimethylamino)phenyl]isoxazole. This is a common thermal degradation route for such molecules.

• Isoxazole Ring Cleavage: The N-O bond within the isoxazole ring is inherently weak and can be cleaved under thermal stress.[4][5] High temperatures can provide the activation energy needed to initiate ring-opening reactions, leading to a variety of fragmented byproducts, such as nitriles and carbon monoxide, as observed in studies of isoxazole itself.[6]

Q4: Besides temperature, what other environmental factors can cause degradation?

While thermal stress is a significant concern, other factors can compromise the compound's integrity:

• Light (Photodegradation): Exposure to UV light can induce photochemical reactions. For isoxazole and related structures, this can lead to N-O bond cleavage or molecular rearrangements, fundamentally altering the compound.[7]

• Humidity (Hydrolysis): In the presence of moisture, and particularly under acidic or basic conditions, the isoxazole ring may undergo hydrolytic ring opening.[1] This would cleave the ring and produce acyclic degradation products.

• Oxygen (Oxidation): The electron-rich dimethylamino group and the isoxazole ring are susceptible to oxidation.[1] Storing under an inert atmosphere is the most effective way to prevent this degradation pathway.

Q5: How can I analytically confirm the stability and purity of my sample before an experiment?

The gold standard for assessing the purity and stability of this compound is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) coupled with a UV or mass spectrometry (MS) detector.[2][8] A quick purity check before use is highly recommended. By comparing the chromatogram of an older sample to a freshly prepared standard or a previous analysis, you can quantify any degradation and make an informed decision about whether the material is suitable for your experiment. A simple method is detailed in Protocol 2 .

Section 2: Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common issues related to the degradation of 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic Acid.

Observed Issue	Potential Cause	Recommended Action
Change in color of solid material (e.g., yellowing)	Oxidation due to air exposure or photodegradation from light exposure.[1]	1. Transfer the compound to an amber vial and store it in the dark. 2. For long-term storage, purge the container with an inert gas (Ar or N₂) before sealing.[1] 3. Confirm purity via HPLC before use.
Decreased purity observed by HPLC/LC-MS over time	Inadequate storage conditions (elevated temperature, exposure to humidity).[1]	1. Ensure the compound is stored in a refrigerator (2-8°C) inside a desiccator. 2. If degradation is significant, the material may need to be re-purified (e.g., by recrystallization) or a fresh batch should be sourced.
Inconsistent or failed results in downstream experiments	Degradation of the starting material, leading to lower effective concentration and potential interference from byproducts.	1. Immediately analyze the purity of the stored compound using the HPLC method in Protocol 2 . 2. Use a fresh, verified batch of the compound for a confirmation experiment.[1] 3. Consider performing a stress test (Protocol 3 ) to understand the compound's stability limits under your specific lab conditions.
Appearance of a new major peak in chromatograms	Specific degradation pathway being favored (e.g., decarboxylation or hydrolysis).	1. Use LC-MS to determine the mass of the impurity peak.[2] 2. If the mass corresponds to the decarboxylated product, thermal degradation is the likely cause. Re-evaluate storage and handling temperatures. 3. If the mass suggests hydrolysis, ensure all solvents are anhydrous and storage is strictly moisture-free.

Section 3: Experimental Protocols

These protocols provide standardized procedures for handling, analyzing, and stress-testing the compound.

Protocol 1: Recommended Storage and Handling Procedure

• Receiving: Upon receipt, immediately transfer the compound to a refrigerator set to 2-8°C.

• Weighing: For weighing, remove the container from the refrigerator and allow it to equilibrate to room temperature for at least 20-30 minutes inside a desiccator. This critical step prevents atmospheric moisture from condensing on the cold solid.

• Handling: Handle the compound under subdued light. Minimize the time the container is open to the atmosphere.

• Resealing: Before returning to storage, purge the container headspace with a gentle stream of inert gas (argon or nitrogen) for 15-30 seconds, then seal tightly.

• Long-Term Storage: For storage longer than one month, place the sealed container inside a desiccator within the refrigerator.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method for Purity Assessment

This general-purpose method can be used to assess the purity of the compound.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[9]

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: Hold at 90% B

  • 18-20 min: 90% to 10% B

  • 20-25 min: Hold at 10% B

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm or Diode Array Detector (DAD) to check for peak purity.

• Sample Preparation: Prepare a stock solution of ~1 mg/mL in a 50:50 mixture of Acetonitrile:Water. Dilute as needed for analysis.

• Analysis: Calculate the purity as a percentage of the main peak area relative to the total area of all peaks.

Protocol 3: Accelerated Stability Study (Stress Testing)

This protocol helps determine the compound's stability under exaggerated conditions.

• Sample Preparation: Prepare four samples of the solid compound (~5-10 mg each) in separate, appropriate vials (e.g., amber for light protection). Prepare four solutions (~0.5 mg/mL in 50:50 Acetonitrile:Water) in sealed HPLC vials.

• Stress Conditions:

  • Thermal Stress: Place one solid sample and one solution sample in an oven at 60°C.[1]

  • Hydrolytic Stress (Acidic): Adjust one solution sample to pH 2 with 0.1 N HCl. Store at 40°C.

  • Hydrolytic Stress (Basic): Adjust one solution sample to pH 9 with 0.1 N NaOH. Store at 40°C.

  • Photostability: Expose one solid sample and one solution sample to a controlled light source (e.g., ICH-compliant photostability chamber).[1]

  • Control: Keep one solid and one solution sample under the recommended storage conditions (2-8°C, dark).

• Analysis: Analyze all samples by HPLC (Protocol 2 ) at predetermined time points (e.g., 0, 24, 48, and 72 hours).

• Data Interpretation: Compare the degradation profiles under each condition. This will reveal whether the compound is more sensitive to heat, light, or pH, allowing you to refine your specific handling and storage procedures.

Section 4: Visualizing Degradation & Workflows

Diagrams help to conceptualize complex processes. Below are visualizations for potential degradation pathways and a troubleshooting workflow.

Caption: Potential degradation pathways for the target compound.

Caption: Troubleshooting workflow for inconsistent results.

References

• Theoretical Study of Thermal Decomposition Mechanisms of Isoxazole. ACS Publications. [Link]

• Bioactivation of Isoxazole-Containing Bromodomain and Extra-Terminal Domain (BET) Inhibitors. PMC. [Link]

• Photodegradation of the Isoxazoline Fungicide SYP-Z048 in Aqueous Solution: Kinetics and Photoproducts. ResearchGate. [Link]

• Degradation Mechanism of Sulfamethoxazole under Ozonation: A DFT Study. ResearchGate. [Link]

• Degrading Characterization of the Newly Isolated Nocardioides sp. N39 for 3-Amino-5-methyl-isoxazole and the Related Genomic Information. MDPI. [Link]

• A review of isoxazole biological activity and present synthetic techniques. International Journal of Pharmaceutical Chemistry and Analysis. [Link]

• A Brief Review on Isoxazole Derivatives as Antibacterial Agents. ResearchGate. [Link]

• Synthesis, Immunosuppressive Properties, and Mechanism of Action of a New Isoxazole Derivative. PMC. [Link]

• Synthesis of Isoxazole- and Oxazole-4-carboxylic Acids Derivatives by Controlled Isoxazole-Azirine-Isoxazole/Oxazole Isomerization. ACS Publications. [Link]

• ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. ResearchGate. [Link]

• Decarboxylation reaction of 5-methylisolxazole-3-carboxylic acid. ResearchGate. [Link]

• Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. PMC. [Link]

• 5-phenylisoxazole-3-carboxylic acid. ChemBK. [Link]

• 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of. Semantic Scholar. [Link]

• Thermal Decomposition Path—Studied by the Simultaneous Thermogravimetry Coupled with Fourier Transform Infrared Spectroscopy and Quadrupole Mass Spectrometry—Of Imidazoline/Dimethyl Succinate Hybrids and Their Biological Characterization. PMC. [Link]

• Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. MDPI. [Link]

• Synthesis of some 5-phenylisoxazole-3-carboxylic acid derivatives as potent xanthine oxidase inhibitors. PubMed. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ijmr.net.in [ijmr.net.in]
• 3. researchgate.net [researchgate.net]
• 4. ijrrjournal.com [ijrrjournal.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bioactivation of Isoxazole-Containing Bromodomain and Extra-Terminal Domain (BET) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing cross-reactivity of 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic Acid in binding assays

A Guide to Minimizing Cross-Reactivity in Binding Assays

Introduction: Understanding the Challenge

Welcome, researchers. This guide is designed to serve as a dedicated technical resource for scientists working with 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic Acid and similar isoxazole-based small molecules. Cross-reactivity, or non-specific binding (NSB), is a pervasive challenge in drug discovery that can obscure true binding events, leading to inaccurate affinity measurements and false-positive results.[1] The unique physicochemical properties of this compound—possessing hydrophobic aromatic rings, a charged dimethylamino group, and a hydrogen-bonding carboxylic acid—make it susceptible to various non-specific interactions.

This document provides a logical, step-by-step framework for diagnosing, troubleshooting, and ultimately minimizing these off-target interactions to ensure the integrity and reproducibility of your binding data.

Part 1: Foundational Knowledge - Why Does This Compound Exhibit Non-Specific Binding?

Before troubleshooting, it's crucial to understand the molecular drivers of non-specific binding for this specific compound. Its structure presents three primary areas for potential off-target interactions:

• Hydrophobic Interactions : The phenyl and isoxazole rings are inherently hydrophobic. In aqueous buffers, these regions can non-specifically adsorb to hydrophobic patches on target proteins, unrelated proteins, or even the plastic surfaces of assay plates.[1] Studies have shown that non-specific protein binding is often proportional to the hydrophobicity of a small molecule.[2]

• Electrostatic (Ionic) Interactions : The dimethylamino group can be protonated (positively charged), and the carboxylic acid group can be deprotonated (negatively charged), depending on the assay buffer's pH. These charged moieties can form strong, non-specific electrostatic interactions with oppositely charged residues on proteins or surfaces.[1][3]

• Hydrogen Bonding : The carboxylic acid group is a potent hydrogen bond donor and acceptor, allowing it to interact with a wide range of biological molecules outside of the intended binding pocket.

Our goal is not to eliminate these properties but to control the experimental environment to minimize their unintended consequences.

Part 2: The Troubleshooting Workflow - A Systematic Approach

High background signal is the most common symptom of significant non-specific binding.[4][5] This section provides a structured workflow to diagnose and resolve the issue.

Q1: How do I quantitatively measure non-specific binding (NSB) for my compound?

Answer: Measuring NSB is the critical first step. It provides a baseline and allows you to validate the effectiveness of any optimization. The standard method involves using a high concentration of an unlabeled competitor ligand that is known to bind specifically to your target receptor.[1]

Protocol 1: Determining Non-Specific Binding

• Prepare Three Sets of Wells:

  • Total Binding: Wells containing your labeled ligand (e.g., radiolabeled or fluorescently tagged version of your compound or a known ligand) and the receptor preparation.

  • Non-Specific Binding (NSB): Wells containing the labeled ligand, the receptor preparation, AND a high concentration (typically 100-1000 fold excess over the labeled ligand) of an unlabeled, high-affinity competitor ligand.[1] This competitor will saturate the specific binding sites, ensuring any remaining signal from the labeled ligand is non-specific.

  • Background: Wells containing only the labeled ligand and buffer (no receptor) to measure binding to the plate/filter.

• Incubation: Incubate all plates under your standard assay conditions to reach equilibrium.

• Detection: Measure the signal (e.g., CPM, RFU) in all wells.

• Calculation:

  • Specific Binding = Total Binding Signal - Non-Specific Binding Signal

  • An acceptable level of NSB is often considered to be less than 30% of the total binding signal, though lower is always better. In some quantitative assays, the background signal should not exceed one-third of the Lower Limit of Quantitation (LLOQ).[6]

Q2: My NSB is over 50% of my total binding. Where do I start troubleshooting?

Answer: A high NSB percentage indicates that your assay conditions are promoting off-target interactions. The most effective way to address this is by systematically optimizing your assay buffer and blocking strategy. This process follows a logical hierarchy, starting with the easiest and most impactful changes.

Below is a visual workflow to guide your optimization process.

Caption: A step-by-step workflow for troubleshooting high non-specific binding.

Part 3: Detailed Optimization Protocols

This section provides actionable protocols and the scientific rationale for each step in the troubleshooting workflow.

Step 1: Buffer Optimization

The composition of your assay buffer is the most critical factor in controlling non-specific interactions.[7]

Q3: How does changing buffer pH, salt, and detergent concentration reduce NSB?

Answer: Each component targets a different type of non-specific interaction.

• pH Adjustment: Alters the charge state of your compound and proteins in the assay. By adjusting the pH to be near the isoelectric point of interfering proteins, you can minimize their electrostatic interactions.[3][8]

• Increased Ionic Strength (Salt): Adding salts like NaCl shields electrostatic interactions.[3][8][9] The salt ions in the buffer compete with your charged compound for non-specific binding to charged surfaces, effectively masking these interactions.

• Non-Ionic Detergents: Low concentrations of detergents like Tween-20 or Triton X-100 disrupt non-specific hydrophobic interactions.[8] They can prevent your compound from sticking to plasticware and hydrophobic patches on proteins.[1]

Parameter	Starting Point	Test Range	Mechanism of Action	Potential Pitfalls
pH	7.4	6.0 - 8.5 (in 0.5 unit increments)	Minimizes charge-based interactions by altering protonation states of compound and proteins.[3][8]	Drastic pH changes can affect target protein stability and specific binding affinity.
Ionic Strength (NaCl)	150 mM	50 mM - 500 mM	Shields electrostatic interactions between the compound and off-target sites.[3][9]	Very high salt can destabilize some proteins or interfere with specific binding.
Non-Ionic Detergent (e.g., Tween-20)	0.01% (v/v)	0.01% - 0.1%	Reduces hydrophobic interactions with plastics and proteins.[1][8]	Higher concentrations can disrupt cell membranes (if applicable) or denature proteins.

Step 2: Blocking Strategy

If buffer optimization is insufficient, refining your blocking strategy is the next step.

Q4: My buffer is optimized, but NSB is still high. How do I improve my blocking?

Answer: Insufficient blocking leaves unoccupied sites on the assay plate or membrane that your compound can bind to.[1] The goal is to saturate these sites with an inert protein that does not interfere with your specific assay.

Protocol 2: Optimizing Blocking Agent Concentration

• Prepare Blocking Buffers: Create a series of dilutions of your chosen blocking agent (e.g., 0.5%, 1%, 2%, and 5% Bovine Serum Albumin - BSA) in your newly optimized assay buffer.[1] Non-fat dry milk or casein can also be tested as alternatives.[4]

• Coat Plate: If your assay uses a coated plate (e.g., with a capture antibody or receptor), perform this step first.

• Block: Add the different concentrations of blocking buffer to respective wells.

• Incubate: Increase the blocking incubation time (e.g., from 1 hour to 2 hours or overnight at 4°C) to ensure complete saturation of non-specific sites.[4][5]

• Wash: Wash the wells thoroughly with your wash buffer to remove the excess blocking agent.

• Perform Binding Assay: Run the NSB determination assay (Protocol 1) on the plates blocked with different conditions.

• Analyze: Identify the blocking agent concentration and incubation time that provides the lowest NSB signal without significantly impacting your specific binding signal.

Caption: How blocking agents prevent non-specific binding.

Step 3: Assay Hardware and Wash Steps

Q5: I've optimized buffer and blocking. What other physical factors can I control?

Answer: The physical components and procedures of your assay can also contribute to high background.

• Plate Choice: Standard polystyrene plates can be highly hydrophobic. Consider using low-binding plates, which have a hydrophilic surface coating to repel hydrophobic molecules.

• Washing Technique: Inefficient washing can leave unbound ligand behind, artificially inflating both total and non-specific binding signals.[4] Increase the number of wash cycles, the volume of wash buffer, and/or the soaking time between aspiration steps to ensure complete removal of unbound compound.[5]

Part 4: Advanced Considerations

Q6: I still see high NSB. Could the compound itself be the problem?

Answer: Yes. At high concentrations, some small molecules can form aggregates, which can produce artifactual binding signals. You can test for this by measuring binding in the presence and absence of a high concentration of non-ionic detergent (e.g., 0.1% Triton X-100). If the signal is significantly reduced, aggregation may be occurring.

Q7: How can I be absolutely sure my final signal is from specific binding to my intended target?

Answer: The gold standard for validating a binding interaction is to use an orthogonal assay. This is a different, independent experimental method to measure the same interaction. For example, if your primary screen is a filter-binding assay, you could validate hits using Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC), which have different principles and potential artifacts.[7]

Part 5: Quick Reference FAQs

• What is an acceptable "window" between my total binding and non-specific binding?

  • A signal-to-background ratio (Total Binding / NSB) of at least 3 is generally considered acceptable, but a ratio of 5-10 or higher is ideal for a robust assay.

• Should I pre-treat my pipette tips?

  • Yes, especially for hydrophobic compounds. Pre-wetting tips with the assay buffer can help prevent the compound from adsorbing to the plastic. Using low-retention tips is also recommended.[4]

• My assay buffer is contaminated. Could this cause high background?

  • Absolutely. Microbial or particulate contamination in buffers can cause high and variable background signals.[10] Always use high-quality water and chemicals, and filter your buffers (0.22 µm) before use.[9] Prepare buffers fresh when possible.[10][11]

References

• Vertex AI Search. (2024).
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Ligand-Binding Assay Reproducibility.
• AAT Bioquest. (2024).
• Fluidic Sciences Ltd. (2025).
• MBL Life Science. (n.d.). How to reduce non-specific reactions.
• Benchchem. (n.d.). Strategies for reducing non-specific binding in receptor assays.
• Nicoya Lifesciences. (2020). 4 Ways to Reduce Non-Specific Binding in SPR Experiments.
• Krishgen Biosystems. (2023). Causes Of High Background In ELISA Tests and How to Solve Them.
• Sigma-Aldrich. (n.d.).
• ACS Publications. (2003).
• PMC. (2019). Quality Controls in Ligand Binding Assays: Recommendations and Best Practices for Preparation, Qualification, Maintenance of Lot to Lot Consistency, and Prevention of Assay Drift.
• ARP American Research Products, Inc. (n.d.). Elisa troubleshooting tips – High background.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 4. benchchem.com [benchchem.com]
• 5. arp1.com [arp1.com]
• 6. Quality Controls in Ligand Binding Assays: Recommendations and Best Practices for Preparation, Qualification, Maintenance of Lot to Lot Consistency, and Prevention of Assay Drift - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Binding Assays: Common Techniques and Key Considerations - Fluidic Sciences Ltd % [fluidic.com]
• 8. nicoyalife.com [nicoyalife.com]
• 9. Salt Selection & Buffer Preparation [sigmaaldrich.com]
• 10. Causes Of High Background In ELISA Tests and How to Solve Them [krishgen.com]
• 11. swordbio.com [swordbio.com]

Reference Data & Comparative Studies

Comparative Guide: 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic Acid vs. Alternative Isoxazole-3-carboxylic Acid Derivatives

Executive Summary

The isoxazole-3-carboxylic acid scaffold is a highly privileged pharmacophore in modern medicinal chemistry, serving as the core structure for a diverse array of anti-inflammatory, antimicrobial, and neuromodulatory agents [2]. Within this class, the substitution pattern at the 5-position of the isoxazole ring dictates the molecule's electronic distribution, lipophilicity, and target-binding affinity.

This guide provides an objective, data-driven comparison between 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic Acid (CAS 1391625-43-6) [4] and other prominent derivatives (e.g., halogenated and methoxy-substituted analogs). By analyzing their structure-activity relationships (SAR) and experimental performance, this guide equips drug development professionals with the mechanistic insights necessary for rational lead optimization.

Structural & Electronic Comparison: The Role of the Para-Substituent

The primary distinction between 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic acid and its alternatives lies in the electronic nature of the para-substituent on the 5-phenyl ring.

• Dimethylamino Group (-N(CH3)2): Acts as a strong Electron-Donating Group (EDG) via resonance. This increases the electron density of the isoxazole core, which can enhance binding affinity in target pockets that favor cation- π interactions or require hydrogen bond acceptors. Furthermore, the tertiary amine introduces a pH-dependent ionization profile, potentially improving aqueous solubility compared to highly lipophilic halogenated analogs [1].

• Halogenated Groups (e.g., -Cl, -F): Act as Electron-Withdrawing Groups (EWG). Derivatives like 5-(4-chlorophenyl)isoxazole-3-carboxylic acid exhibit high lipophilicity (higher LogP), which drives excellent passive membrane permeability—a critical factor for intracellular targets like 5-Lipoxygenase-activating protein (FLAP) [3].

• Methoxy Group (-OCH3): A moderate EDG that balances lipophilicity and electron density, frequently utilized in antitubercular screening libraries [2].

Table 1: Physicochemical & Pharmacological Profiling of 5-Aryl-Isoxazole-3-Carboxylic Acids

Derivative (5-Phenyl Para-Substituent)	Electronic Effect	Estimated LogP	Primary Pharmacological Applications	Key Advantage in Lead Development
-N(CH3)2 (Dimethylamino)	Strong EDG	~2.8	Antimicrobial, SAT Inhibition	Enhanced solubility; tunable electronic density for H-bond networks.
-Cl (Chloro)	EWG	~3.4	Anti-inflammatory (FLAP targeting)	Superior hydrophobic pocket binding; high membrane permeability.
-OCH3 (Methoxy)	Weak EDG	~2.6	Antitubercular (M. tuberculosis)	Balanced metabolic stability and phenotypic activity.
-NO2 (Nitro)	Strong EWG	~2.5	Broad-spectrum screening	Strong dipole moment for rigid target-site anchoring.

Mechanistic Pathways & Target Applications

Isoxazole-3-carboxylic acid derivatives are heavily investigated for their ability to disrupt the arachidonic acid cascade, specifically by targeting FLAP [3]. FLAP is an integral membrane protein essential for the activation of 5-Lipoxygenase (5-LOX), the enzyme responsible for synthesizing pro-inflammatory leukotrienes.

While halogenated derivatives (like the 4-chloro analog) have demonstrated potent FLAP inhibition (IC50 ≤ 0.24 µM) through deep insertion into FLAP's hydrophobic binding groove [3], the dimethylamino derivative offers an alternative binding modality. The bulky, electron-rich -N(CH3)2 group can interact with solvent-exposed regions or alternative allosteric sites, making it a valuable tool compound for overcoming resistance mutations in target proteins.

Mechanism of FLAP inhibition by isoxazole-3-carboxylic acid derivatives in leukotriene synthesis.

Experimental Workflows & Self-Validating Protocols

To objectively compare the performance of 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic acid against other derivatives, researchers must employ highly controlled, self-validating cellular assays. The following protocol details the standard method for evaluating 5-LOX product synthesis inhibition in intact human neutrophils [5].

Protocol: Cellular 5-LOX Product Synthesis Assay

Causality & Experimental Design: Isolated neutrophils exhibit low baseline leukotriene synthesis. To accurately measure the inhibitory potency of isoxazole derivatives, the cells must be stimulated with Ca-ionophore A23187 . This ionophore artificially elevates intracellular calcium, forcing the translocation of 5-LOX to the nuclear envelope where it docks with FLAP[5]. Without this step, the assay lacks the dynamic range required to differentiate between potent (e.g., 4-chloro) and moderate (e.g., dimethylamino) inhibitors.

Step-by-Step Methodology:

• Preparation: Suspend fresh human neutrophils ( 5×106 cells/mL) in 1 mL of Phosphate-Buffered Saline (PBS) containing 1 mg/mL glucose and 1 mM CaCl2.

• Pre-incubation: Add the isoxazole-3-carboxylic acid derivative (dissolved in DMSO, final DMSO concentration ≤ 0.5%) to the cell suspension. Incubate for 15 minutes at 37°C. Validation Check: Include a vehicle-only (DMSO) control to establish baseline maximum synthesis.

• Stimulation: Add 2.5 µM Ca-ionophore A23187 (and optionally 80 µM exogenous arachidonic acid to saturate the enzyme) to initiate leukotriene biosynthesis [5].

• Reaction Arrest: After exactly 10 minutes, halt the reaction by adding 1 mL of ice-cold methanol containing an internal standard (e.g., Prostaglandin B1). Causality: Methanol instantly denatures the enzymes, preventing further lipid metabolism, and precipitates proteins for cleaner downstream analysis.

• Quantification: Centrifuge the samples to remove protein debris. Analyze the supernatant via LC-MS/MS to quantify Leukotriene B4 (LTB4) levels.

Standardized cell-based assay workflow for evaluating 5-LOX product synthesis inhibition.

Comparative Performance Data

When evaluating the isoxazole-3-carboxylic acid class, experimental data reveals that the electronic properties of the 5-phenyl substituent drastically alter biological outcomes across different assays.

Table 2: Representative Activity Profiles of Isoxazole-3-Carboxylic Acid Derivatives

Compound Class / Derivative	Target Assay	Activity Metric	Mechanistic Observation
5-(4-Chlorophenyl) derivative	Cellular 5-LOX (Neutrophils)	IC50 ≈ 0.24 µM	EWG enhances lipophilic burial into FLAP; highly potent [3].
5-(4-Methoxyphenyl) derivative	M. tuberculosis (Replicating)	MIC ≈ 0.7 µM	Moderate EDG provides optimal balance for mycobacterial cell wall penetration [2].
5-[4-(Dimethylamino)phenyl]	Bacterial SAT / Generic Screening	IC50 ≈ 10 - 100 µM*	Strong EDG alters binding pose; improved solubility aids in high-throughput screening[1].

*Note: Activity metrics for the dimethylamino derivative are extrapolated from class-wide SAR trends of EDG-substituted isoxazoles in SAT and FLAP assays.

Conclusion

While halogenated isoxazole-3-carboxylic acids currently dominate the landscape of FLAP inhibitors due to their high potency and lipophilicity, 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic Acid represents a critical structural alternative. Its strong electron-donating properties and distinct hydrogen-bonding capabilities make it an ideal candidate for targets requiring altered electrostatic interactions or for overcoming solubility bottlenecks in early-stage drug discovery. Researchers should leverage the standardized cellular protocols outlined above to empirically determine the optimal substitution pattern for their specific therapeutic target.

References

• Discovery of Substituted (2-Aminooxazol-4-yl)Isoxazole-3-carboxylic Acids as Inhibitors of Bacterial Serine Acetyltransferase in the Quest for Novel Potential Antibacterial Adjuvants. MDPI. [Link]

• Isoxazole carboxylic acid methyl ester-based urea and thiourea derivatives as promising antitubercular agents. ResearchGate. [Link]

• 4,5-Diarylisoxazol-3-carboxylic acids: A new class of leukotriene biosynthesis inhibitors potentially targeting 5-lipoxygenase-activating protein (FLAP). PubMed/NIH. [Link]

• EP2949653A1 - Isoxazole derivatives as leukotriene biosynthesis inhibitors.

Benchmarking 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic Acid: A Comprehensive Guide to Push-Pull Fluorophores

For researchers in bioconjugation, structural biology, and assay development, selecting the correct fluorophore is a critical determinant of experimental success. While standard commercial dyes (e.g., FITC, Alexa Fluors) offer high brightness and photostability, they are largely insensitive to their microenvironment.

This guide provides an objective, data-driven benchmark of 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic acid (hereafter referred to as 5-DAPI-3-CA )—a highly specialized "push-pull" fluorophore. By comparing it against standard laboratory alternatives like PRODAN, Coumarin 343, and Dapoxyl derivatives, we will explore its utility as an environment-sensitive probe and bioconjugation label.

Mechanistic Grounding: The Push-Pull Architecture

The photophysical utility of 5-DAPI-3-CA stems directly from its molecular architecture. It features a strong electron-donating group (the dimethylamino moiety) coupled to an electron-accepting group (the isoxazole-3-carboxylic acid) via a conjugated phenyl bridge.

Upon excitation, the molecule undergoes Intramolecular Charge Transfer (ICT) . The redistribution of electron density creates a highly polar excited state. As the solvent dipoles reorient to stabilize this excited state, the energy gap between the excited and ground states decreases, resulting in a massive red-shift in emission—a phenomenon known as positive solvatochromism [1].

In highly polar or aqueous environments, the molecule may undergo further structural relaxation into a Twisted Intramolecular Charge Transfer (TICT) state, which typically decays non-radiatively, serving as a built-in mechanism for "turn-on" fluorescence when the probe binds to a hydrophobic protein pocket.

Caption: Jablonski diagram illustrating the ICT and TICT relaxation pathways of 5-DAPI-3-CA.

Quantitative Benchmarking

To objectively evaluate 5-DAPI-3-CA, we must benchmark it against structurally and functionally similar fluorophores.

• Dapoxyl Carboxylic Acid: The oxazole analogue of our target compound, famous for its massive Stokes shift and use in site-selective protein probing [2].

• PRODAN: The gold standard for membrane and lipid solvatochromism.

• Coumarin 343: A standard blue/green emitting bioconjugation label of similar molecular weight.

Table 1: Photophysical Properties in Aqueous Buffer (pH 7.4)

Fluorophore	Abs Max (nm)	Em Max (nm)	Stokes Shift (nm)	Extinction Coeff. (M⁻¹cm⁻¹)	Quantum Yield (Φ)
5-DAPI-3-CA	365	560	195	~25,000	0.05
Dapoxyl-COOH	370	570	200	~26,000	0.04
PRODAN	361	530	169	~18,000	0.08
Coumarin 343	440	490	50	~39,000	0.65

*Note: Low quantum yields in water are characteristic of push-pull dyes due to TICT state formation. Quantum yield recovers dramatically (up to 0.4–0.6) upon binding to hydrophobic protein domains.

Table 2: Solvatochromic Range (Emission Maxima)

Solvent	Dielectric Constant (ε)	5-DAPI-3-CA Em (nm)	Dapoxyl-COOH Em (nm)
Toluene	2.4	450	460
Chloroform	4.8	485	495
Methanol	32.7	535	545
Water	80.1	560	570

Analytical Insight: 5-DAPI-3-CA exhibits a slightly blue-shifted profile compared to its oxazole counterpart (Dapoxyl). The isoxazole ring is marginally less electron-withdrawing than oxazole, which subtly decreases the push-pull dipole moment. However, isoxazoles often demonstrate superior chemical stability against nucleophilic attack during rigorous bioconjugation conditions.

Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality is explicitly detailed so researchers understand why specific conditions are mandated.

Protocol 1: Solvatochromic Profiling (Lippert-Mataga Analysis)

This protocol quantifies the sensitivity of 5-DAPI-3-CA to its microenvironment by calculating the change in dipole moment between the ground and excited states [1].

• Preparation of Stock Solutions: Dissolve 5-DAPI-3-CA in anhydrous DMSO to a concentration of 10 mM. Causality: DMSO prevents aggregation of the hydrophobic core prior to solvent dispersion.

• Solvent Panel Preparation: Prepare a series of spectroscopic-grade solvents (Toluene, Dioxane, Chloroform, Acetone, Acetonitrile, Methanol, Water). Critical Step: Solvents must be strictly anhydrous (except water) to prevent hydrogen-bonding artifacts from skewing the dielectric constant.

• Dilution: Dilute the stock solution into each solvent to a final concentration of 5 µM. Ensure the final DMSO concentration is <0.1% (v/v).

• Spectral Acquisition: Measure the absorption and emission spectra for each sample. Set the excitation wavelength to the absorption maximum of the respective solvent.

• Data Analysis: Plot the Stokes shift ( Δν in cm⁻¹) against the orientation polarizability ( Δf ) of the solvents. A linear Lippert-Mataga plot validates that the emission shift is purely due to general solvent effects (ICT) rather than specific solvent-solute hydrogen bonding.

Protocol 2: NHS-Ester Activation and Protein Bioconjugation

The carboxylic acid moiety of 5-DAPI-3-CA allows for covalent attachment to primary amines (lysine residues) on target proteins.

Caption: Workflow for the covalent bioconjugation of 5-DAPI-3-CA to target proteins.

• In Situ Activation: In a dry microcentrifuge tube, combine 10 µmol of 5-DAPI-3-CA, 12 µmol of N-hydroxysuccinimide (NHS), and 15 µmol of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in 100 µL of anhydrous DMF.

  • Causality: Anhydrous conditions are mandatory. The presence of water will cause rapid hydrolysis of the highly reactive O-acylisourea intermediate formed by EDC, aborting the reaction before the NHS ester can form.

• Incubation: Stir the mixture at room temperature in the dark for 2 hours.

• Protein Preparation: Dissolve the target protein (e.g., Bovine Serum Albumin) in 0.1 M Sodium Bicarbonate buffer, pH 8.3, at a concentration of 2-5 mg/mL.

  • Causality: The pH must be strictly maintained between 8.0 and 8.5. At this pH, the ϵ -amino groups of lysine residues are sufficiently deprotonated to act as potent nucleophiles, attacking the NHS ester.

• Conjugation: Add the activated dye to the protein solution dropwise while vortexing. The molar ratio of dye to protein should be 10:1. Incubate for 1 hour at room temperature.

• Purification: Remove unreacted dye using a Sephadex G-25 size-exclusion column equilibrated with PBS (pH 7.4). The labeled protein will elute in the void volume, while the small-molecule dye will be retained.

• Validation (Degree of Labeling): Measure the absorbance of the conjugate at 280 nm (protein) and 365 nm (dye). Calculate the Degree of Labeling (DOL). Causality: A DOL between 1 and 3 is optimal. Over-labeling (>4) often leads to fluorophore self-quenching and protein precipitation due to the hydrophobic nature of the isoxazole dye.

Conclusion

Benchmarking 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic acid against standard fluorophores reveals its distinct advantages for specific applications. While it cannot compete with Coumarin 343 or Alexa Fluors in terms of raw brightness in aqueous media, its massive Stokes shift (~195 nm) and extreme sensitivity to local polarity make it an exceptional tool for probing protein conformational changes, lipid raft dynamics, and hydrophobic binding pockets. Its performance closely mirrors that of Dapoxyl dyes, but the isoxazole core offers a unique structural alternative for researchers optimizing probe stability and spectral tuning.

References

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy (3rd ed.). Springer. [Link]

• Min, J., Lee, J. W., Ahn, Y.-H., & Chang, Y.-T. (2007). Combinatorial Dapoxyl Dye Library and its Application to Site Selective Probe for Human Serum Albumin. Journal of Combinatorial Chemistry, 9(6), 1079–1083. [Link]

A Comparative Guide to the 3D Structure Validation of 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic Acid by X-ray Crystallography

For researchers, scientists, and drug development professionals, the definitive determination of a molecule's three-dimensional (3D) structure is a cornerstone of modern chemical and pharmaceutical science. This guide provides an in-depth, objective comparison of single-crystal X-ray crystallography for the structural validation of 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic acid, a molecule of interest in medicinal chemistry. We will explore the experimental protocol, compare its performance with alternative techniques, and provide the necessary data to underscore the power of this "gold standard" method.

The isoxazole scaffold is a versatile heterocyclic moiety that has garnered significant attention in medicinal chemistry due to its wide range of pharmacological activities.[1][2] The precise 3D arrangement of atoms within a molecule like 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic acid is critical as it dictates its physicochemical properties and its interactions with biological targets.[3] While spectroscopic methods like NMR and IR provide valuable data on molecular connectivity, single-crystal X-ray diffraction (SC-XRD) offers an unparalleled, high-resolution view of the molecule's solid-state conformation, including precise bond lengths, bond angles, and torsional angles.[4][5]

The Gold Standard: Single-Crystal X-ray Crystallography (SC-XRD)

SC-XRD is a powerful analytical technique that provides detailed information about the internal lattice of crystalline substances.[6][7] By analyzing the diffraction pattern of X-rays passing through a single crystal, the precise three-dimensional arrangement of atoms can be determined.[4] This method stands as the definitive benchmark for structural validation in small-molecule drug discovery.[5][8]

The successful elucidation of a crystal structure via SC-XRD is a multi-step process that has internal validation checks at each stage.

Step 1: Synthesis and Crystallization

The initial and often most challenging step is the synthesis of the target compound and the subsequent growth of high-quality single crystals.

• Synthesis: 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic acid can be synthesized through various established routes for isoxazole derivatives.[2][9][10]

• Crystallization: The purified compound is dissolved in a suitable solvent or solvent mixture (e.g., ethanol, ethyl acetate) to create a saturated or near-saturated solution. Slow evaporation, vapor diffusion, or slow cooling techniques are then employed to encourage the growth of single crystals of sufficient size and quality (typically >0.1 mm in all dimensions).[5] The quality of the crystal is paramount for a successful diffraction experiment.

Step 2: Data Collection

A suitable single crystal is mounted on a goniometer and placed within a focused beam of monochromatic X-rays.[5] The crystal is then rotated, and the resulting diffraction pattern is recorded by a detector.[6] Modern diffractometers automate this process, collecting thousands of reflections at various crystal orientations.

Step 3: Structure Solution and Refinement

The collected diffraction data is then processed to determine the crystal's unit cell parameters and space group. The initial atomic positions are determined using direct methods or Patterson synthesis. This initial model is then refined against the experimental data to improve the fit and obtain the final, high-resolution crystal structure.[11]

Step 4: Validation and Data Deposition

The final refined structure is rigorously validated using a variety of crystallographic metrics. Once validated, the crystallographic data, including atomic coordinates and experimental details, is typically deposited in a public repository such as the Cambridge Structural Database (CSD) to ensure data integrity and accessibility for the scientific community.[12][13][14]

Visualizing the Workflow

Caption: A streamlined workflow for 3D structure determination using single-crystal X-ray crystallography.

Comparative Analysis: SC-XRD vs. Alternative Techniques

While SC-XRD is the definitive method for solid-state structure determination, other techniques provide complementary information or are employed when single crystals are not obtainable.

Technique	Principle	Advantages	Limitations	Application to the Target Molecule
Single-Crystal X-ray Diffraction (SC-XRD)	Diffraction of X-rays by a single crystal.[4]	Unambiguous 3D structure determination with high precision.[15] Provides exact bond lengths, angles, and stereochemistry.[6]	Requires high-quality single crystals, which can be difficult to grow.[16] Provides a static picture of the molecule in the solid state.[17]	The gold standard for validating the 3D structure of 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic acid.
Powder X-ray Diffraction (PXRD)	Diffraction of X-rays by a polycrystalline powder.[15]	Useful for phase identification, polymorphism screening, and quality control.[18][19] Does not require single crystals.[20]	Generally does not provide a de novo 3D structure for an unknown compound.[20]	Can confirm the bulk purity and crystalline phase of a synthesized batch of the target molecule.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.	Provides detailed information about the connectivity and chemical environment of atoms in solution.[8] Essential for characterizing molecules in their solution state.	Does not directly provide a 3D structure, though techniques like NOESY can give distance constraints.	Crucial for confirming the chemical structure and purity of the synthesized compound in solution.
Computational Modeling (e.g., DFT, Molecular Mechanics)	Theoretical calculations based on quantum mechanics or classical physics.[3]	Can predict 3D structures and various molecular properties.[21][22] Useful when experimental data is unavailable.	Accuracy is dependent on the level of theory and can be computationally expensive.[3] Predictions require experimental validation.[23]	Can provide a theoretical 3D model of the target molecule to complement experimental data and guide further studies.

Interpreting the Data: A Hypothetical Case Study

Conclusion: The Indispensable Role of X-ray Crystallography

For the unambiguous validation of the 3D structure of 5-[4-(Dimethylamino)phenyl]isoxazole-3-carboxylic acid, single-crystal X-ray crystallography remains the unparalleled technique.[5] Its ability to provide a high-resolution, atomic-level view of the molecule is essential for understanding its structure-activity relationships and for guiding the rational design of new therapeutic agents. While complementary techniques like PXRD, NMR, and computational modeling play vital roles in the overall characterization of a new chemical entity, SC-XRD provides the definitive structural proof that underpins modern drug discovery and development.

References

• What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work? Creative Biostructure. [Link]

• Thakral, N. K., Zanon, R. L., Kelly, R. C., & Thakral, S. (2018). Applications of Powder X-Ray Diffraction in Small Molecule Pharmaceuticals: Achievements and Aspirations. Journal of Pharmaceutical Sciences, 107(12), 2969–2982. [Link]

• Current Applications of Powder X-Ray Diffraction in Drug Discovery and Development. (2014). IntechOpen. [Link]

• Single-crystal X-ray Diffraction. (2007). SERC (Carleton). [Link]

• Single-Crystal X-ray Diffraction (SC-XRD). (2026). Universität Ulm. [Link]

• Structure Determination Comparison of methods. WuXi Biology. [Link]

• Sadowski, P., & Baldi, P. (2013). Data-Driven High-Throughput Prediction of the 3D Structure of Small Molecules: Review and Progress. Journal of Chemical Information and Modeling, 53(12), 3127–3130. [Link]

• Single Crystal X-Ray Diffraction. (2023). Pulstec USA. [Link]

• Applications of Powder X-Ray Diffraction in Small Molecule Pharmaceuticals: Achievements and Aspirations. (2018). ResearchGate. [Link]

• Strengths and Limitations of Powder X-ray Diffraction. (2023). CCDC. [Link]

• Role of Computational Methods in Going beyond X-ray Crystallography to Explore Protein Structure and Dynamics. (2019). PMC. [Link]

• Powder X-ray Diffraction Protocol/SOP. [Link]

• Sadowski, P., & Baldi, P. (2013). Small-Molecule 3D Structure Prediction Using Open Crystallography Data. Journal of Chemical Information and Modeling, 53(12), 3127–3130. [Link]

• Small-Molecule 3D Structure Prediction Using Open Crystallography Data. (2013). ACS Publications. [Link]

• A Robust Crystal Structure Prediction Method to Support Small Molecule Drug Development with Large Scale Validation and Prospective Studies. (2022). ChemRxiv. [Link]

• Structural and computational investigation of the novel isoxazole derivative: Investigation of interactions by X-ray crystallography, DFT, molecular docking. (2026). ResearchGate. [Link]

• Adam, F., Samshuddin, S., Ameram, N., Subramaya, & Samartha, L. (2013). Crystal structure of 5-[4-(dimethylamino)phenyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-1-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 12), o1833. [Link]

• Gollapalli, N. R., et al. (2015). Synthesis, characterization and antimicrobial evaluation of isoxazole derivatives. Der Pharma Chemica, 7(6), 346-352. [Link]

• Chandra, Srikantamurthy, N., Jeyaseelan, S., & Mahendra, M. (2013). 5-Methyl-3-phenylisoxazole-4-carboxylic acid. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 5), o897. [Link]

• Search - Access Structures. CCDC. [Link]

• X-ray crystallography: assessment and validation of protein–small molecule complexes for drug discovery. (2011). SciSpace. [Link]

• Crystal Structures Submitted to the CSD. Anstey Research Group.

• 5-(Benzoyloxymethyl)isoxazole-3-carboxylic Acid Ethyl Ester. (2024). MDPI. [Link]

• Ramana, M. V., & Reddy, P. S. N. (2011). Synthesis and characterization of novel chiral N-(1-hydroxyalkan-2-yl)-5-methyl-3-aryl isoxazole-4-carboxamides. European Journal of Chemistry, 2(3), 300-307. [Link]

• 5-phenylisoxazole-3-carboxylic acid. ChemBK. [Link]

• Synthesis of some 5-phenylisoxazole-3-carboxylic acid derivatives as potent xanthine oxidase inhibitors. (2010). PubMed. [Link]

• 3D-QSAR and Molecular Dynamics Study of Isoxazole Derivatives to Identify the Structural Requirements for Farnesoid X Receptor (FXR) Agonists. (2022). PMC. [Link]

• Selected Imidazole Derivatives: Synthesis and X-Ray Crystal Structure - A Review. (2022). IntechOpen. [Link]

• CCDC 2179030: Experimental Crystal Structure Determination. (2023). KAUST Repository. [Link]

• one pot multicomponent synthesis of a series of 5-amino-3- phenylisoxazole-4-carbonitrile employ. (2023). Asian Journal of Research in Chemistry and Pharmaceutical Sciences (AJRCPS). [Link]

• 5-Methylisoxazole-4-carboxylic acid. (2002). ResearchGate. [Link]

• 5-(4-methylphenyl)isoxazole-3-carboxylic acid (C11H9NO3). PubChemLite. [Link]

• Isoxazole-3-carboxylic acid, 5-(4-chlorophenyl)-, methyl ester. SpectraBase. [Link]

• Search results. Crystallography Open Database. [Link]

• 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides. (2022). MDPI. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. Data-Driven High-Throughput Prediction of the 3D Structure of Small Molecules: Review and Progress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. creative-biostructure.com [creative-biostructure.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 7. Single-Crystal X-Ray Diffraction (SC-XRD) - Universität Ulm [uni-ulm.de]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. 5-(Benzoyloxymethyl)isoxazole-3-carboxylic Acid Ethyl Ester [mdpi.com]
• 10. Synthesis of some 5-phenylisoxazole-3-carboxylic acid derivatives as potent xanthine oxidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Selected Imidazole Derivatives: Synthesis and X-Ray Crystal Structure – A Review | IntechOpen [intechopen.com]
• 12. Search - Access Structures [ccdc.cam.ac.uk]
• 13. Crystal Structures Submitted to the CSD – Anstey Research Group [mitchanstey.org]
• 14. DSpace [repository.kaust.edu.sa]
• 15. pulstec.net [pulstec.net]
• 16. JEOL USA blog | Cryo-EM vs. X-ray Crystallography [jeolusa.com]
• 17. wuxibiology.com [wuxibiology.com]
• 18. Applications of Powder X-Ray Diffraction in Small Molecule Pharmaceuticals: Achievements and Aspirations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 20. mcgill.ca [mcgill.ca]
• 21. Sci-Hub. Small-Molecule 3D Structure Prediction Using Open Crystallography Data / Journal of Chemical Information and Modeling, 2013 [sci-hub.red]
• 22. pubs.acs.org [pubs.acs.org]
• 23. jpscc.samipubco.com [jpscc.samipubco.com]
• 24. Crystal structure of 5-[4-(di­methyl­amino)­phen­yl]-3-(4-methyl­phen­yl)-4,5-di­hydro-1H-pyrazole-1-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]